Cas no 1261894-98-7 (3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid)

3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a substituted phenyl ring, which enhances its utility in synthetic organic chemistry and pharmaceutical research. The presence of both ethoxy and methyl substituents on the phenyl ring, along with a fluorine atom on the benzoic acid core, contributes to its unique electronic and steric properties. This compound is particularly valuable as an intermediate in the synthesis of more complex molecules, offering controlled reactivity for selective functionalization. Its structural features make it suitable for applications in medicinal chemistry, where fluorinated aromatic compounds are often leveraged for their metabolic stability and bioavailability.

3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid structure

1261894-98-7 structure

Product Name:3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid

CAS No:1261894-98-7

MF:C₁₆H₁₅FO₃

MW:274.286908388138

MDL:MFCD18321260

CID:2761845

PubChem ID:53227151

Update Time:2025-10-29

3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-ETHOXY-2-METHYLPHENYL)-4-FLUOROBENZOIC ACID
- 4'-Ethoxy-6-fluoro-2'-methyl[1,1'-biphenyl]-3-carboxylic acid
- DTXSID50690738
- 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95%
- 1261894-98-7
- MFCD18321260
- 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid
- MDL： MFCD18321260
- Inchi： 1S/C16H15FO3/c1-3-20-12-5-6-13(10(2)8-12)14-9-11(16(18)19)4-7-15(14)17/h4-9H,3H2,1-2H3,(H,18,19)
- InChI Key： DRNQHBBSIXQABU-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1C)OCC

Computed Properties

Exact Mass: 274.10052250Da
Monoisotopic Mass: 274.10052250Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 46.5Å²

3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328479-5 g	3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95%; .	1261894-98-7	95%	5g	€1159.00	2023-04-26
abcr	AB328479-5g	3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95%; .	1261894-98-7	95%	5g	€1159.00	2025-04-21